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Compound of Interest

Compound Name: Bromocresol Purple

Cat. No.: B057273

Introduction

Bromocresol Purple (BCP), systematically named 5',5"-dibromo-o-cresolsulfophthalein, is a
triphenylmethane dye widely utilized as a pH indicator in various scientific and clinical
applications.[1][2] Its utility stems from a distinct color transition from yellow at pH 5.2 to a
vibrant purple at pH 6.8, making it an excellent choice for monitoring pH changes near
physiological levels.[1][3][4] In research and drug development, BCP is employed in cell
viability assays, microbiological culture media to detect metabolic activity, and in clinical
laboratories for measuring serum albumin concentrations. This document provides detailed
protocols for the preparation of a 0.04% BCP indicator solution, its key properties, and common

applications.

Physicochemical Properties

A summary of the key properties of Bromocresol Purple is presented below. Understanding
these characteristics is crucial for its proper handling, storage, and application.
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Property Value

Chemical Formula C21H16Br20sS

Molecular Weight 540.22 g/mol

Appearance Purple or reddish-brown crystalline powder
pH Transition Range pH 5.2 (Yellow) to pH 6.8 (Purple/Violet)
pKa 6.3

- Water: < 0.1% - Ethanol: Soluble - Dilute

Solubility ]
Alkalis: Soluble

Experimental Protocols

This section details the methodologies for preparing a 0.04% (w/v) Bromocresol Purple
indicator solution. Two common protocols are provided: a simple agueous solution and an
agqueous-ethanolic solution for applications requiring faster dissolution or a non-aqueous
component.

Materials and Equipment

 Bromocresol Purple powder (CAS No: 115-40-2)

» Deionized or distilled water

o Reagent-grade ethanol (95%) (for Protocol 2)

e Sodium Hydroxide (NaOH), 0.05 M solution (for Protocol 2)
e Analytical balance

e Volumetric flasks (100 mL, 500 mL, 1 L)

o Graduated cylinders

o Beakers

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b057273?utm_src=pdf-body
https://www.benchchem.com/product/b057273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Magnetic stirrer and stir bar
Weighing paper/boats
Spatula

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol 1: Preparation of 0.04% Aqueous Solution

This is the most common and straightforward method for preparing BCP indicator for general

use.

Procedure:

Weighing: Accurately weigh the required amount of Bromocresol Purple powder using an
analytical balance (see table below for quantities).

Initial Dissolution: Transfer the powder to a beaker containing approximately 50% of the final
desired volume of deionized water. For example, use 50 mL of water for a final 100 mL
solution.

Mixing: Place the beaker on a magnetic stirrer and mix until the powder is fully dissolved.
Gentle warming can aid dissolution, but is not always necessary.

Final Dilution: Quantitatively transfer the dissolved solution to a volumetric flask
corresponding to the final desired volume.

Volume Adjustment: Add deionized water to the volumetric flask until the meniscus reaches
the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is thoroughly
mixed.

Storage: Transfer the solution to a clearly labeled reagent bottle and store at room
temperature, protected from light.

Quantitative Data for Protocol 1
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Final Volume Mass of BCP Powder Volume of Deionized Water
100 mL 0.04 ¢ 100 mL

250 mL 0.10g 250 mL

500 mL 0.20g 500 mL

1L 0.40¢ 1L

Protocol 2: Preparation of 0.04% Aqueous-Ethanolic
Solution

This method uses a small amount of ethanol and sodium hydroxide to facilitate the rapid
dissolution of Bromocresol Purple. This is particularly useful as BCP's salt form is more
soluble.

Procedure:

Weighing: Accurately weigh 0.04 g of Bromocresol Purple powder.

e Solvent Preparation: In a 100 mL volumetric flask, add 1.48 mL of 0.05 M NaOH solution and
10.00 mL of 95% ethanol.

¢ Dissolution: Transfer the weighed BCP powder into the volumetric flask containing the
NaOH/ethanol mixture. Gently swirl or warm the flask to completely dissolve the powder.

o Final Dilution: Once the solid is fully dissolved, dilute the solution with distilled water up to
the 100 mL calibration mark.

 Homogenization: Cap the flask and invert it multiple times to ensure a homogeneous

solution.

o Storage: Store in a labeled reagent bottle at room temperature, away from light.

Safety Precautions

 Bromocresol Purple may cause skin, eye, and respiratory irritation.
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» Always handle the powder and solutions in a well-ventilated area or under a fume hood.
o Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

o Ethanol is a flammable liquid; keep it away from ignition sources.

Workflow and Pathway Visualization

The following diagrams illustrate the logical workflow for preparing the indicator solution and
the chemical equilibrium pathway responsible for its color change.
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Caption: General workflow for preparing Bromocresol Purple indicator solution.
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Caption: Signaling pathway of Bromocresol Purple's color change with pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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